![molecular formula C3H6NaO3 B050916 Propanoic-13C3 acid, 2-hydroxy-, monosodium salt, (2S)-(9CI) CAS No. 201595-71-3](/img/structure/B50916.png)
Propanoic-13C3 acid, 2-hydroxy-, monosodium salt, (2S)-(9CI)
Overview
Description
Synthesis Analysis
The synthesis of sodium lactate and related compounds often involves the fermentation of glucose or other sugars by bacteria, followed by chemical modifications to introduce the ^13C label. Ellis et al. (2003) detailed the formation of sodium lactate from glucose under simulated conditions, indicating a pathway that might be adapted for isotopically labelled variants (Ellis, Kannangara, & Wilson, 2003).
Molecular Structure Analysis
Sodium L-lactate's molecular structure, characterized by its sodium ion (Na+) and the lactate anion, is pivotal for its roles in biochemical processes. The structure-activity relationship studies, such as those conducted by Greim et al. (2019), provide insights into how sodium lactate complexes, possibly including isotopically labelled versions, stabilize and interact in solution, impacting their reactivity and functionality in biological systems (Greim et al., 2019).
Chemical Reactions and Properties
The reactivity of sodium lactate in chemical reactions, especially those involving metabolic pathways, is crucial for its use as a tracer. The isotopic labelling of sodium L-lactate-13C3 provides unique insights into these reactions, as detailed by Ellis and Wilson (2002), who explored the carbon exchange mechanisms in the alkaline degradation of glucose, highlighting the potential pathways sodium lactate-13C3 might undergo in similar conditions (Ellis & Wilson, 2002).
Physical Properties Analysis
Understanding the physical properties of sodium L-lactate-13C3, such as solubility, osmolarity, and viscosity, is essential for its application in research, especially in physiological and pharmacokinetic studies. Xiao et al. (2021) explored the use of sodium lactate as a draw solute in forward osmosis, indicating the importance of these properties in practical applications (Xiao et al., 2021).
Chemical Properties Analysis
The chemical properties of sodium L-lactate-13C3, including its stability, reactivity, and interaction with biological molecules, are fundamental for its utilization in metabolic research. Bakam Nguenouho et al. (2023) detailed the electromagnetic properties of sodium lactate solutions, providing a basis for understanding the interactions of sodium L-lactate-13C3 in biological systems and its potential for enhanced concentration monitoring (Bakam Nguenouho et al., 2023).
Scientific Research Applications
Understanding Carbon Exchange in Alkaline Degradation of Glucose
Research on the decomposition of 1-13C-D-glucose, 6-13C-D-glucose, and 1-13C-sodium lactate in hot alkaline sodium hydroxide solution has helped in understanding the mechanisms of carbon exchange in the alkaline degradation of glucose. This research is crucial for comprehending biochemical pathways and reactions (Ellis & Wilson, 2002).
Cancer Therapeutics
A study has shown that low-temperature plasma-activated Ringer’s lactate solution, containing plasma-treated L-sodium lactate, exhibited selective cancer-killing effects. This finding is significant for the development of potential cancer treatments using plasma-activated L-sodium lactate solution (Tanaka et al., 2021).
Forward Osmosis in Food Processing
Sodium lactate has been explored as a novel draw solute to conduct the forward osmosis (FO) process in food processing. Its application in the concentration of sugar solution and orange juice validated its efficiency and potential for food quality preservation (Xiao et al., 2021).
Vascular Research
The effects of sodium lactate on tension and intracellular pH in rat mesenteric small arteries have been studied, providing insights into the physiological mechanisms of lactate-induced vascular responses (Mckinnon et al., 1996).
Antimicrobial Effects in Food Preservation
The antimicrobial effects of sodium lactate have been studied in relation to extending the shelf life of food products and controlling the growth of harmful microorganisms like Listeria monocytogenes in meat and poultry products (Shelef & Yang, 1991).
Membrane Operations in Organic Acid Production
Sodium lactate solutions have been used in membrane operations, particularly in the concentration step of organic acid production through fermentation, highlighting its role in environmentally friendly industrial processes (Bailly, 2001).
Interactions with Bovine Serum Albumin
The interaction of sodium lactate with bovine serum albumin (BSA) has been investigated for its implications in the food and pharmaceutical industries, providing valuable insights into the molecular interactions of sodium lactate in biological systems (Javaheri-Ghezeldizaj et al., 2020).
Mechanism of Action
Target of Action
Sodium L-lactate-13C3 is an isotopic analogue of sodium L-lactate . It primarily targets the metabolic pathways of lactate in the body, specifically the NAD redox metabolism . This compound plays a crucial role in the study of lactate levels, which can aid in the development of new cancer immunotherapies and therapeutic immunosuppression .
Mode of Action
Sodium L-lactate-13C3 interacts with its targets by participating in the metabolic processes. It is used as an internal standard for the quantitative determination of blood lactate and pyruvate . The compound’s interaction with its targets leads to changes in the concentration of these metabolites, which can be measured using techniques such as LC-MS/MS .
Biochemical Pathways
The compound affects the lactate and pyruvate metabolic pathways. It is used to study the metabolism of NAD redox or lactate levels . The downstream effects of these pathways can influence the development of novel immunotherapies in cancer and therapeutic immunosuppression .
Pharmacokinetics
Sodium L-lactate is known to be produced by cells during anaerobic glycolysis or proliferation .
Result of Action
The molecular and cellular effects of Sodium L-lactate-13C3’s action are primarily observed in the changes in lactate and pyruvate levels in the blood. These changes can be quantitatively determined using filter-paper dried blood spots followed by LC-MS/MS . Additionally, it can also be used to study the metabolism of NAD redox or lactate levels .
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
Sodium L-lactate-13C3 solution plays a significant role in biochemical reactions. It can be used to study the metabolism of NAD redox metabolism or lactate levels . This product interacts with various enzymes, proteins, and other biomolecules, and these interactions are crucial for its function.
Cellular Effects
Sodium L-lactate-13C3 solution has diverse effects on various types of cells and cellular processes. It influences cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
The molecular mechanism of Sodium L-lactate-13C3 solution involves its interactions at the molecular level. It exerts its effects through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
Over time, the effects of Sodium L-lactate-13C3 solution may change in laboratory settings. Information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies is crucial .
Dosage Effects in Animal Models
The effects of Sodium L-lactate-13C3 solution vary with different dosages in animal models . Studies have observed threshold effects, as well as toxic or adverse effects at high doses.
Metabolic Pathways
Sodium L-lactate-13C3 solution is involved in various metabolic pathways. It interacts with enzymes or cofactors and can affect metabolic flux or metabolite levels .
Transport and Distribution
Sodium L-lactate-13C3 solution is transported and distributed within cells and tissues . It interacts with transporters or binding proteins, and these interactions can affect its localization or accumulation.
Subcellular Localization
The subcellular localization of Sodium L-lactate-13C3 solution and any effects on its activity or function are important aspects of its biochemistry . This could include any targeting signals or post-translational modifications that direct it to specific compartments or organelles.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway of Sodium L-lactate-13C3 solution involves the conversion of L-lactic acid to Sodium L-lactate-13C3 through a series of chemical reactions.", "Starting Materials": [ "L-lactic acid", "Sodium hydroxide", "13C3-labeled carbon dioxide", "Deionized water" ], "Reaction": [ "Step 1: Dissolve L-lactic acid in deionized water to form a solution.", "Step 2: Add sodium hydroxide to the solution to adjust the pH to approximately 9.", "Step 3: Bubble 13C3-labeled carbon dioxide through the solution for several hours to produce Sodium L-lactate-13C3.", "Step 4: Filter the solution to remove any impurities.", "Step 5: Concentrate the solution under reduced pressure to obtain the final product, Sodium L-lactate-13C3 solution." ] } | |
CAS RN |
201595-71-3 |
Molecular Formula |
C3H6NaO3 |
Molecular Weight |
116.046 g/mol |
IUPAC Name |
sodium;(2S)-2-hydroxy(1,2,3-13C3)propanoate |
InChI |
InChI=1S/C3H6O3.Na/c1-2(4)3(5)6;/h2,4H,1H3,(H,5,6);/t2-;/m0./s1/i1+1,2+1,3+1; |
InChI Key |
ZZUUMCMLIPRDPI-USULVYIHSA-N |
Isomeric SMILES |
[13CH3][13C@@H]([13C](=O)O)O.[Na] |
SMILES |
CC(C(=O)[O-])O.[Na+] |
Canonical SMILES |
CC(C(=O)O)O.[Na] |
synonyms |
(2S)-2-Hydroxy-propanoic Acid-13C3 Sodium Salt; (+)-Lactic Acid-13C3 Sodium Salt; (S)-(+)-Lactic Acid-13C3 Sodium Salt; (S)-2-Hydroxypropanoic Acid-13C3 Sodium Salt; (S)-2-Hydroxypropionic Acid-13C3 Sodium Salt; (S)-Lactic Acid-13C3 Sodium Salt; Espi |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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